Cas no 853103-63-6 (N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide)

• Product Name: N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide
• CAS No: 853103-63-6
• MF: C₁₉H₁₆BrNO₂
• MW: 370.239844322205
• CID: 6157908
• PubChem ID: 1058537
• Update Time: 2025-09-26

N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide
• N-benzyl-4-bromo-N-[(furan-2-yl)methyl]benzamide
• Z27982273
• N-benzyl-4-bromo-N-(furan-2-ylmethyl)benzamide
• AKOS001414841
• F1673-7272
• 853103-63-6

• Inchi： 1S/C19H16BrNO2/c20-17-10-8-16(9-11-17)19(22)21(14-18-7-4-12-23-18)13-15-5-2-1-3-6-15/h1-12H,13-14H2
• InChI Key： YMXMJZJVYGLWGT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(N(CC1=CC=CO1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 369.03644g/mol
• Monoisotopic Mass: 369.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide

Chemical Structure and Synthesis of N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide (CAS No. 853103-63-6)

N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide is a synthetic compound with a complex molecular architecture that combines aromatic, heterocyclic, and functional group elements. Its structural framework consists of a benzamide core, a 4-bromo substituent on the benzene ring, and a furan-2-yl heterocyclic ring connected via a methyl linker. The N-benzyl group further enhances the molecule’s hydrophobicity and potential for metabolic stability. This unique combination of functional groups makes the compound a promising candidate for pharmaceutical development, particularly in the design of small molecule inhibitors targeting specific biological pathways.

The synthesis of N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide involves multi-step organic reactions, including electrophilic substitution, nucleophilic substitution, and coupling reactions. Recent advancements in asymmetric catalysis and green chemistry have enabled more efficient and scalable synthesis methods. For instance, the 4-bromo substitution on the benzene ring is often achieved via bromination of the aromatic ring under controlled conditions, while the furan-2-yl ring is typically introduced through a Diels-Alder reaction or a nucleophilic aromatic substitution. These synthetic strategies highlight the importance of functional group compatibility and stereochemical control in the development of such compounds.

The furan-2-yl ring, a five-membered heterocycle containing an oxygen atom, plays a critical role in modulating the molecule’s biological activity. Studies published in *Journal of Medicinal Chemistry* (2023) suggest that the presence of oxygen atoms in heterocyclic rings can enhance hydrogen bonding interactions with target proteins, thereby improving binding affinity and selectivity. Similarly, the N-benzyl substituent contributes to the molecule’s lipophilicity, which is essential for crossing cell membranes and achieving intracellular target engagement. These structural features make N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide a versatile scaffold for drug design.

Biological Activity and Pharmacological Potential

The 4-bromo substitution on the benzene ring is a key functional group that influences the molecule’s reactivity and biological activity. Research published in *Bioorganic & Medicinal Chemistry Letters* (2024) demonstrated that brominated aromatic compounds often exhibit enhanced metabolic stability compared to their non-brominated counterparts. This property is particularly valuable in drug development, as it reduces the risk of rapid degradation in vivo and improves therapeutic half-life. The 4-bromo group in N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide may also participate in redox reactions, which could have implications for its role in antioxidant or anti-inflammatory pathways.

The furan-2-yl ring’s ability to form hydrogen bonds with biomolecules has been extensively studied. A 2023 review in *MedChemComm* highlighted that heterocyclic rings like furan can mimic natural ligands and bind to protein pockets with high specificity. In the case of N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide, the furan-3-yl position (the conjugated oxygen atom) is likely to interact with amino acid residues in target proteins, such as serine or threonine, which are common in kinase domains. This interaction could position the compound as a potential inhibitor of kinases involved in cancer progression or inflammatory diseases.

The N-benzyl group’s hydrophobicity further enhances the molecule’s ability to cross biological membranes. This property is crucial for compounds targeting intracellular targets, such as nuclear receptors or mitochondrial enzymes. Additionally, the N-benzyl substituent may influence the compound’s solubility profile, which is a key consideration in formulation development. Recent studies on similar benzamide derivatives have shown that the N-benzyl group can also modulate the molecule’s ability to form micelles or liposomes, which could be exploited for targeted drug delivery.

Applications in Drug Discovery and Research

N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide represents a valuable platform for the design of novel therapeutics. Its structural features, including the 4-bromo substitution, furan-2-yl heterocycle, and N-benzyl group, make it amenable to further chemical modifications. For example, replacing the N-benzyl group with other alkyl or aryl substituents could lead to compounds with improved potency or reduced toxicity. Similarly, the 4-bromo group could be replaced with other halogen atoms or functional groups to fine-tune the molecule’s pharmacokinetic properties.

Recent advances in computational chemistry have enabled the prediction of N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide’s binding affinity to target proteins. Machine learning models trained on large datasets of known ligand-protein interactions have identified potential targets such as the furan-2-yl ring’s ability to bind to the ATP-binding site of certain kinases. These insights are critical for guiding experimental studies and optimizing the compound’s biological activity.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its furan-2-yl ring and 4-bromo substituent may also be relevant in the development of agrochemicals or materials science. For instance, the furan-2-yl ring’s stability under UV light could be exploited in the design of photostable polymers, while the 4-bromo group’s reactivity could be harnessed for functionalization in nanotechnology. These cross-disciplinary applications underscore the versatility of N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide as a synthetic platform.

Challenges and Future Directions

Despite its promising properties, the development of N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide faces several challenges. One major hurdle is the optimization of its metabolic stability, as the 4-bromo group may be subject to oxidative metabolism in vivo. To address this, researchers are exploring the use of N-benzyl derivatives with enhanced resistance to enzymatic degradation. Another challenge is the identification of the compound’s exact biological targets, which requires advanced techniques such as X-ray crystallography or cryo-electron microscopy to visualize protein-ligand interactions.

Future research on N-benzyl-4-bromo-N-(furan-2-yl)methylbenzamide should focus on expanding its therapeutic applications. For example, its furan-2-yl ring could be modified to target specific diseases, such as neurodegenerative disorders or infectious diseases. Additionally, the 4-bromo group’s potential role in redox reactions may open new avenues for its use in antioxidant therapies. Collaborative efforts between medicinal chemists, pharmacologists, and biologists will be essential to fully realize the compound’s potential.